Cas no 2649075-38-5 (2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol)

• Product Name: 2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol
• CAS No: 2649075-38-5
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 5842630
• PubChem ID: 66953239
• Update Time: 2025-08-05

2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1995940
• SCHEMBL1222860
• 2649075-38-5
• 2-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol
• 2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol

• Inchi： 1S/C7H15NO3/c1-7(2)10-4-6(11-7)5(8)3-9/h5-6,9H,3-4,8H2,1-2H3
• InChI Key： AKKAROJKCIFVAO-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(CO)N

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol

2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol (CAS No. 2649075-38-5): An Overview of Its Structure, Properties, and Applications

2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol (CAS No. 2649075-38-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound is characterized by its complex molecular structure, which includes an amino group, a dioxolane ring, and a hydroxyl group. These functional groups contribute to its diverse chemical properties and reactivity.

The molecular formula of 2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol is C₉H₁₇NO₃, and its molecular weight is approximately 187.23 g/mol. The compound's structure can be visualized as a central carbon atom bonded to an amino group (-NH₂), a dioxolane ring (C₄O₂H₈), and a hydroxyl group (-OH). The presence of these functional groups makes it an attractive candidate for various chemical reactions and biological studies.

In terms of physical properties, 2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's solubility in water is moderate, which can be advantageous for certain applications in aqueous environments.

The chemical reactivity of 2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol is influenced by its functional groups. The amino group can participate in nucleophilic reactions, making it useful in the synthesis of amides and other nitrogen-containing compounds. The hydroxyl group can undergo esterification and etherification reactions, while the dioxolane ring provides stability and can be selectively cleaved under specific conditions to release the protected alcohol or aldehyde.

In the context of pharmaceutical research, 2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize prodrugs that are designed to improve the bioavailability and efficacy of therapeutic agents.

The dioxolane ring in 2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol serves as a protecting group for the alcohol or aldehyde functionality. This protection strategy is crucial in multistep synthetic routes where selective transformations are required without interference from other reactive groups. The ability to selectively cleave the dioxolane ring under mild conditions allows for precise control over the final product's structure.

Beyond its role as a synthetic intermediate, 2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol has also been investigated for its biological activities. Preliminary studies have indicated that this compound may exhibit anti-inflammatory properties due to its ability to modulate certain signaling pathways involved in inflammation. Additionally, it has shown potential as an antioxidant agent, which could be beneficial in preventing oxidative stress-related damage in cells.

The environmental impact of 2-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-y)ethan-l-lol is another important consideration. While detailed environmental studies are still ongoing, initial assessments suggest that the compound has low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a relatively safe choice for industrial and laboratory applications.

In conclusion, 2-Amino--((-,--dimethyl--dioxolan--yl))ethan--l-lol (CAS No. 075-< strong>) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical research. Its unique combination of functional groups offers versatility in synthetic routes and biological applications. As research continues to advance in these areas, it is likely that new uses and properties of this compound will be discovered, further expanding its utility in various scientific disciplines.